Cas no 2138524-62-4 (1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol)

• Product Name: 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol
• CAS No: 2138524-62-4
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5973971
• PubChem ID: 165491661
• Update Time: 2025-10-29

1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 2138524-62-4
• EN300-1160044
• 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol

• Inchi： 1S/C15H26N2O2/c1-5-15(3,4)12-7-6-11(18)8-13(12)17-9-10(2)16-14(17)19/h9,11-13,18H,5-8H2,1-4H3,(H,16,19)
• InChI Key： PRFJVGLXFFAQTP-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C(NC(C)=C1)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol

Introduction to 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol (CAS No. 2138524-62-4)

1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol, with the CAS number 2138524-62-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a hydroxyl group and a substituted cyclohexyl ring, make it a promising candidate for various therapeutic applications.

The chemical structure of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol is characterized by a central imidazole ring, which is a common motif in many biologically active molecules. The hydroxyl group at the 5-position of the cyclohexyl ring and the methyl substitution on the imidazole ring contribute to its distinct pharmacological profile. These structural elements are crucial for its interactions with biological targets and its potential therapeutic effects.

Recent studies have highlighted the potential of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol in various areas of medicinal chemistry. One notable area of research is its antifungal activity. Imidazoles are well-known for their antifungal properties, and this compound has shown promising results in inhibiting the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. However, more detailed studies are needed to fully characterize its pharmacokinetic profile and optimize its formulation for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-4-methyl-1H-imidazol-2-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in specific disease conditions.

The development of new therapeutic agents like 1-[5-hydroxy-2-(2-methylbutan-2-y)cyclohexyl]-4-methyl-H-imidazol--ol is crucial for addressing unmet medical needs and improving patient outcomes. The unique combination of antifungal and anti-inflammatory properties makes this compound an attractive candidate for further research and development. As more data become available from ongoing studies, it is expected that this compound will play a significant role in advancing our understanding of imidazole-based therapeutics and their applications in medicine.